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Compound of Interest

Compound Name: 4-Butylbenzaldehyde

Cat. No.: B075662

An In-depth Technical Guide to the Safety of 4-tert-Butylbenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 4-tert-
Butylbenzaldehyde, compiled from Safety Data Sheets (SDS) and toxicological resources. It is
intended to inform researchers, scientists, and drug development professionals on the potential
hazards, handling procedures, and emergency protocols associated with this chemical.

Chemical and Physical Properties

4-tert-Butylbenzaldehyde is a colorless to pale yellow liquid.[1] Its key physical and chemical
properties are summarized in the table below.
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Property Value Reference
Molecular Formula C11H140 [2]
Molecular Weight 162.23 g/mol [2][3]

CAS Number 939-97-9 [2][4]

EC Number 213-367-9 [5]6]
Appearance Colorless to light yellow liquid [2]

Boiling Point 130 °C at 25 mmHg (33 hPa) [21151[7]
Density 0.97 g/mL at 25 °C [21151[7]
Flash Point 101 °C (213.8 °F) - closed cup [5][6]

Solubility in Water

Soluble

[4]18]

log Pow (Octanol/Water

Partition Coefficient)

3.1at 25 °C (77 °F)

[7]

Refractive Index

n20/D 1.53

[2](5]

Hazard Identification and GHS Classification

4-tert-Butylbenzaldehyde is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are acute oral toxicity, skin sensitization, and suspected reproductive toxicity.[3][7] It is also

very toxic to aquatic life.[3][9]
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Hazard Class

GHS Category Hazard Statement

Acute Toxicity, Oral

Category 3 H301: Toxic if swallowed

H317: May cause an allergic

Skin Sensitization Category 1 ) ]
skin reaction
] o H361: Suspected of damaging
Reproductive Toxicity Category 2 . )
fertility or the unborn child
Hazardous to the Aquatic ) o
) Category 1 H400: Very toxic to aquatic life
Environment, Acute Hazard
Hazardous to the Aquatic H410: Very toxic to aquatic life
Category 1

Environment, Chronic Hazard

with long lasting effects

GHS Pictograms:
o bialt text
o lrialt text
o bialt text
o lrialt text

Signal Word: Danger[3][5]

Toxicological Information

The toxicological profile of 4-tert-Butylbenzaldehyde has been evaluated through various

studies. A summary of the key findings is presented below.

© 2025 BenchChem. All rights reserved. 3/15 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Toxicological

. Species Route Result Guideline
Endpoint
Acute Oral Rat (male and OECD Test
o Oral 50.6 mg/kg o
Toxicity (LD50) female) Guideline 401
Acute Dermal
o Rat Dermal > 2,000 mg/kg -
Toxicity (LD50)
Skin
) o ) No skin irritation OECD Test
Corrosion/Irritatio  Rabbit Dermal o
(24 h) Guideline 404
n
Serious Eye
) o OECD Test
Damage/Eye Rabbit Ocular No eye irritation o
o Guideline 405
Irritation
Germ Cell S Negative (Ames
o S. typhimurium - -
Mutagenicity test)
) Suspected of
Reproductive .
o - - damaging [7119]
Toxicity

fertility.

Mechanism of Reproductive Toxicity

While the specific signaling pathways for 4-tert-butylbenzaldehyde-induced reproductive toxicity
are not fully elucidated in the available literature, research on structurally similar compounds,
such as those metabolized to para-tert-butyl-benzoic acid (p-TBBA), suggests a potential
mechanism. Studies on p-TBBA indicate that it can disrupt spermatogenesis, particularly in the
later stages.[10] This toxicity is associated with the formation of CoA-conjugates, which can
interfere with lipid balance and other CoA-dependent pathways crucial for energy production
and redox systems within the testes.[10] It is plausible that 4-tert-butylbenzaldehyde may
undergo metabolism to a similar benzoic acid derivative, thereby exerting its reproductive
toxicity through a comparable mechanism. However, further research is required to confirm this
hypothesis for 4-tert-butylbenzaldehyde itself.

Experimental Protocols
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The toxicological data presented above are based on standardized OECD test guidelines. The
methodologies for these key experiments are detailed below.

OECD Test Guideline 401: Acute Oral Toxicity

This guideline outlines the procedure for determining the acute oral toxicity of a substance.[7]
[11][12]

Principle: The test substance is administered in graduated doses to groups of experimental
animals, with one dose per group.[7] Observations of effects and mortality are made. Animals

that die during the test are necropsied, and at the conclusion of the test, surviving animals are

sacrificed and also necropsied.[7]

Methodology:

Test Animals: Healthy young adult rodents (typically rats) are used.[7] Animals are
acclimatized to laboratory conditions for at least 5 days prior to the test.[7]

Fasting: Animals are fasted before the administration of the test substance (e.g., overnight
for rats).[7]

Administration: The test substance is administered orally by gavage in a single dose.[7] If a
single dose is not feasible, it can be given in smaller fractions over a period not exceeding 24
hours.[7]

Dosage: At least 5 rodents are used per dose level, all of the same sex.[7] The doses are
chosen based on a range-finding test.[7]

Observation Period: Animals are observed for a period of at least 14 days.[13]

Observations: Observations include changes in skin, fur, eyes, mucous membranes,
respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity
and behavior pattern. Attention is directed to observations of tremors, convulsions, salivation,
diarrhea, lethargy, sleep, and coma.

Necropsy: All animals (those that die during the test and survivors at the end) are subjected
to a gross necropsy.
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OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion

This guideline is used to assess the potential of a substance to cause skin irritation or
corrosion.[1][8][13]

Principle: The test substance is applied in a single dose to a small area of the skin of an
experimental animal.[13] Untreated skin areas serve as a control. The degree of irritation is
scored at specified intervals.[13]

Methodology:

Test Animal: The albino rabbit is the preferred species.[13]

o Preparation: Approximately 24 hours before the test, the fur is removed from the dorsal area
of the trunk of the test animals.

o Application: A dose of 0.5 mL (for liquids) or 0.5 g (for solids and semi-solids) of the test
substance is applied to a small area of the skin (approximately 6 cm?).[13]

o Exposure: The exposure period is 4 hours.[13] After exposure, the residual test substance is
removed.[13]

o Observation Period: The skin is examined for erythema and edema, and the responses are
scored at 1, 24, 48, and 72 hours after patch removal. The observation period can be
extended up to 14 days if the responses persist.[13]

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

This guideline evaluates the potential of a substance to cause eye irritation or corrosion.[3][4]
[51[9][14]

Principle: The test substance is applied in a single dose to one of the eyes of an experimental
animal; the untreated eye serves as a control.[5][14] The degree of eye irritation/corrosion is
evaluated by scoring lesions of the cornea, iris, and conjunctiva at specific intervals.[5][9]

Methodology:
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o Test Animal: Healthy young adult albino rabbits are used.[14]

o Anesthesia: The use of topical anesthetics and systemic analgesics is recommended to
minimize pain and distress.[3][9]

o Application: A single dose of the test substance is applied into the conjunctival sac of one
eye.[4]

o Observation Period: The eyes are examined at 1, 24, 48, and 72 hours after application of
the test substance.[4] The duration of the study should be sufficient to evaluate the
reversibility of the effects.[3][14]

e Scoring: Ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are
scored.[5]

OECD Test Guideline 107: Partition Coefficient (n-
octanol/water)

This guideline describes the shake flask method for determining the octanol/water partition
coefficient (Pow).[6][15][16]

Principle: The partition coefficient is the ratio of the equilibrium concentrations of a dissolved
substance in a two-phase system of two largely immiscible solvents, in this case, n-octanol and
water.[6][16]

Methodology:

Temperature: The test is conducted at a constant temperature between 20 and 25 °C.[6][16]

Procedure: Accurately measured amounts of n-octanol, water, and the test substance are
placed in a vessel.[6] The mixture is shaken until equilibrium is reached.[16]

Phase Separation: The two phases are separated, typically by centrifugation.[6][16]

Analysis: The concentration of the test substance in each phase is determined using an
appropriate analytical method (e.g., photometry, gas chromatography, or HPLC).[6][16]
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o Calculation: The Pow is calculated as the ratio of the concentration in the n-octanol phase to

the concentration in the aqueous phase. The result is usually expressed as its logarithm to

base ten (log Pow).[6]

Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Aspect

Recommendation

Handling

Avoid contact with skin and eyes. Avoid
inhalation of vapor or mist.[9] Use personal
protective equipment. Ensure adequate

ventilation.[9]

Storage

Keep container tightly closed in a dry and well-
ventilated place.[9] Containers that are opened
must be carefully resealed and kept upright to
prevent leakage. Store in a cool place.[9] Store
locked up.[7]

Incompatibilities

Strong oxidizing agents.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to prevent

exposure.
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Control Parameter

Recommendation

Engineering Controls

Handle in accordance with good industrial
hygiene and safety practice.[7] Use in a well-

ventilated area.

Eye/Face Protection

Wear safety glasses with side-shields
conforming to EN166. Use equipment for eye
protection tested and approved under
appropriate government standards such as
NIOSH (US) or EN 166(EU).

Skin Protection

Handle with gloves.[7] Gloves must be
inspected prior to use. Dispose of contaminated
gloves after use in accordance with applicable
laws and good laboratory practices. Wash and
dry hands.[7]

Body Protection

Complete suit protecting against chemicals. The
type of protective equipment must be selected
according to the concentration and amount of
the dangerous substance at the specific

workplace.

Respiratory Protection

Where risk assessment shows air-purifying
respirators are appropriate use a full-face
respirator with multi-purpose combination (US)
or type ABEK (EN 14387) respirator cartridges

as a backup to engineering controls.

Hygiene Measures

Immediately change contaminated clothing.
Apply preventive skin protection. Wash hands

and face after working with the substance.[7]

First-Aid Measures

In case of exposure, immediate medical attention is required.
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Exposure Route

First-Aid Measure

Immediately call a POISON CENTER or

If Swallowed . :
doctor/physician. Rinse mouth.[7]
Take off immediately all contaminated clothing.
i Wash with plenty of soap and water.[7] If skin
If on Skin S )
irritation or rash occurs, get medical
advice/attention.[7]
Move person into fresh air. If not breathing, give
If Inhaled

artificial respiration. Consult a physician.[9]

In Case of Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[13]

Fire-Fighting Measures

Aspect

Recommendation

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[9]

Special Hazards

Carbon oxides.

Firefighter Protection

Wear self-contained breathing apparatus for

firefighting if necessary.[9]

Accidental Release Measures
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Aspect

Recommendation

Personal Precautions

Use personal protective equipment. Avoid
breathing vapors, mist, or gas. Ensure adequate

ventilation. Evacuate personnel to safe areas.[9]

Environmental Precautions

Prevent further leakage or spillage if safe to do
so. Do not let product enter drains. Discharge

into the environment must be avoided.[9]

Containment and Cleaning

Soak up with inert absorbent material and
dispose of as hazardous waste. Keep in

suitable, closed containers for disposal.[9]

Visualizations

Logical Relationship: Personal Protective Equipment

(PPE) Selection
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Start:
Handling 4-tert-Butylbenzaldehyde

Perform Risk Assessment:
Evaluate potential for exposure
(inhalation, skin, eye)

Inhalation Risk?

Yes

Wear appropriate respirator

No (e.g., type ABEK filter)

Skin Contact Risk?

Yes

Wear chemical-resistant gloves

Wear protective clothing
(lab coat, apron)

Eye Splash Risk?

Wear safety glasses with
side-shields or goggles

Proceed with work

Click to download full resolution via product page

Caption: PPE selection workflow for handling 4-tert-Butylbenzaldehyde.
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Experimental Workflow: Acute Oral Toxicity (OECD 401)

Start: Acute Oral Toxi@

Acclimatize and fast
young adult rodents

Administer single oral dose
by gavage to dose groups

Observe animals for 14 days:
Clinical signs and mortality

Record all toxic effects
and deaths

Perform gross necropsy on
all animals (dead and survivors)

Calculate LD50 value and
assess toxicity

End: Report Findings

Click to download full resolution via product page

Caption: Workflow for an acute oral toxicity study following OECD Guideline 401.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 15/15 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b075662?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

